Cas no 2171951-42-9 (1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171951-42-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5852897
• PubChem ID: 165591386
• Update Time: 2025-06-11

1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592966
• 2171951-42-9

• Inchi： 1S/C11H17N3O2/c1-7(2)3-6-9-10(11(15)16)12-13-14(9)8-4-5-8/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： IVNNTJFSQOMFRG-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC(C)C)N(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171951-42-9)

1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2171951-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative exhibits a unique structural framework characterized by a cyclopropyl group and a bulky 3-methylbutyl substituent, which contribute to its distinct chemical properties and potential biological activities. The compound’s carboxylic acid functionality further enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied to explore its pharmacological profile. The presence of the triazole ring, a well-known pharmacophore in drug design, suggests potential applications in modulating biological pathways associated with inflammation, infection, and cancer. Recent advancements in computational chemistry have enabled the prediction of its binding interactions with target proteins, providing insights into its mechanism of action.

One of the most compelling aspects of this compound is its structural motif, which combines the rigidity of the cyclopropyl ring with the lipophilicity imparted by the 3-methylbutyl group. This balance is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. In vitro studies have demonstrated that derivatives of this class exhibit promising activities against various disease models. For instance, preliminary investigations suggest that modifications to the carboxylic acid moiety can enhance binding affinity to specific enzymes or receptors.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid represents an excellent example of how structural diversity can lead to novel bioactive molecules. Researchers are currently exploring its potential as an intermediate in the synthesis of more complex molecules designed to address unmet medical needs. The compound’s stability under various conditions makes it a reliable building block for further chemical modifications.

Recent publications highlight the role of triazole derivatives in antimicrobial and anti-inflammatory therapies. The structural features of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid align well with these therapeutic areas. By leveraging modern synthetic methodologies, scientists have been able to generate libraries of analogs that exhibit enhanced efficacy while minimizing off-target effects. This approach underscores the importance of rational drug design in modern medicinal chemistry.

The industrial production of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also seen significant progress. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing costs and environmental impact. These developments are critical for ensuring that promising candidates can transition from academic research to commercial applications without compromising on quality or safety.

In conclusion,1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171951-42-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,its importance in advancing therapeutic strategies is likely to grow further.